7-Nitroindazole
7-Nitroindazole
7-Nitroindazole is a non-selective inhibitor of NOS isoforms in vitro. However, it shows good anti-nociceptive effects in vivo without affecting blood pressure via inhibition of eNOS. The IC50 values for inhibition of rat nNOS, bovine eNOS, and rat iNOS are 0.71, 0.78, and 5.8 µM, respectively.
Brand Name:
Vulcanchem
CAS No.:
2942-42-9
VCID:
VC20752016
InChI:
InChI=1S/C7H5N3O2/c11-10(12)6-3-1-2-5-4-8-9-7(5)6/h1-4H,(H,8,9)
SMILES:
C1=CC2=C(C(=C1)[N+](=O)[O-])NN=C2
Molecular Formula:
C7H5N3O2
Molecular Weight:
163.13 g/mol
7-Nitroindazole
CAS No.: 2942-42-9
Cat. No.: VC20752016
Molecular Formula: C7H5N3O2
Molecular Weight: 163.13 g/mol
* For research use only. Not for human or veterinary use.
| Description | 7-Nitroindazole is a non-selective inhibitor of NOS isoforms in vitro. However, it shows good anti-nociceptive effects in vivo without affecting blood pressure via inhibition of eNOS. The IC50 values for inhibition of rat nNOS, bovine eNOS, and rat iNOS are 0.71, 0.78, and 5.8 µM, respectively. |
|---|---|
| CAS No. | 2942-42-9 |
| Molecular Formula | C7H5N3O2 |
| Molecular Weight | 163.13 g/mol |
| IUPAC Name | 7-nitro-1H-indazole |
| Standard InChI | InChI=1S/C7H5N3O2/c11-10(12)6-3-1-2-5-4-8-9-7(5)6/h1-4H,(H,8,9) |
| Standard InChI Key | PQCAUHUKTBHUSA-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C(=C1)[N+](=O)[O-])NN=C2 |
| Canonical SMILES | C1=CC2=C(C(=C1)[N+](=O)[O-])NN=C2 |
| Appearance | Assay:≥98%A crystalline solid |
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